7-(4-Chlorobenzyl)-8-[(2-chlorobenzyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(4-Chlorobenzyl)-8-[(2-chlorobenzyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331839-76-0
VCID:
VC0404529
InChI:
InChI=1S/C20H16Cl2N4O2S/c1-25-17-16(18(27)24-19(25)28)26(10-12-6-8-14(21)9-7-12)20(23-17)29-11-13-4-2-3-5-15(13)22/h2-9H,10-11H2,1H3,(H,24,27,28)
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=CC=C3Cl)CC4=CC=C(C=C4)Cl
Molecular Formula:
C20H16Cl2N4O2S
Molecular Weight:
447.3g/mol
7-(4-Chlorobenzyl)-8-[(2-chlorobenzyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331839-76-0
Main Products
VCID: VC0404529
Molecular Formula: C20H16Cl2N4O2S
Molecular Weight: 447.3g/mol
![7-(4-Chlorobenzyl)-8-[(2-chlorobenzyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 331839-76-0](/images/no_structure.jpg)
| CAS No. | 331839-76-0 |
|---|---|
| Product Name | 7-(4-Chlorobenzyl)-8-[(2-chlorobenzyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C20H16Cl2N4O2S |
| Molecular Weight | 447.3g/mol |
| IUPAC Name | 7-[(4-chlorophenyl)methyl]-8-[(2-chlorophenyl)methylsulfanyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H16Cl2N4O2S/c1-25-17-16(18(27)24-19(25)28)26(10-12-6-8-14(21)9-7-12)20(23-17)29-11-13-4-2-3-5-15(13)22/h2-9H,10-11H2,1H3,(H,24,27,28) |
| Standard InChIKey | BBCLQWGQULTXFD-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=CC=C3Cl)CC4=CC=C(C=C4)Cl |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=CC=C3Cl)CC4=CC=C(C=C4)Cl |
| PubChem Compound | 1097844 |
| Last Modified | Nov 11 2021 |
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